Cas no 1339015-01-8 (ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate)

• Product Name: ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate
• CAS No: 1339015-01-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 4589302
• Update Time: 2025-05-24

ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate
• 1H-1,2,4-Triazole-5-carboxylic acid, 3-cyclopropyl-1-methyl-, ethyl ester

• Inchi： 1S/C9H13N3O2/c1-3-14-9(13)8-10-7(6-4-5-6)11-12(8)2/h6H,3-5H2,1-2H3
• InChI Key： KFYKNUZFJJRGHF-UHFFFAOYSA-N
• SMILES： N1(C)C(C(OCC)=O)=NC(C2CC2)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 346.2±25.0 °C at 760 mmHg
• Flash Point: 163.2±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate

Ethyl 3-Cyclopropyl-1-Methyl-1H-1,2,4-Triazole-5-Carboxylate: A Comprehensive Overview

Ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate (CAS No. 1339015-01-8) is a versatile organic compound with significant applications in various fields. This compound belongs to the class of triazole derivatives, which have gained considerable attention due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system substituted with a cyclopropyl group and an ethoxycarbonyl group, making it a valuable molecule for further research and development.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry. The presence of the triazole ring in ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate contributes to its ability to act as a bioisostere or a scaffold for drug design. This property has been extensively explored in the context of developing new therapeutic agents. For instance, researchers have investigated its potential as an inhibitor of certain enzymes or as a ligand for protein targets, demonstrating its role in drug discovery.

The synthesis of ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate involves a series of well-established organic reactions. The cyclopropyl group is introduced through alkylation or coupling reactions, while the triazole ring is formed via cyclization processes. These methods ensure high yields and purity, making the compound suitable for large-scale production and subsequent applications.

In terms of applications, ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate has shown promise in agrochemicals. Its ability to interact with plant hormones or pathogenic microorganisms makes it a candidate for developing new pesticides or fungicides. Recent research has focused on optimizing its bioavailability and efficacy in agricultural settings.

Furthermore, the compound exhibits interesting physical and chemical properties that make it suitable for materials science applications. Its thermal stability and reactivity under specific conditions make it a potential candidate for polymer synthesis or as an additive in advanced materials.

From an environmental perspective, ethyl 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate has been evaluated for its biodegradability and toxicity profiles. These studies are crucial for ensuring its safe use in commercial products and minimizing its impact on ecosystems.

In conclusion, ethyl 3-cyclopropyl